Cas no 714247-99-1 (9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 714247-99-1
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 5361938
• Update Time: 2025-07-03

9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-Cyclohexyl-1-methyl-5,6,7,8-tetrahydro-1H-1,3,4b,8,9-pentaaza-fluorene-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 9-cyclohexyl-6,7,8,9-tetrahydro-1-methyl-
• 9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C15H21N5O2/c1-18-12-11(13(21)17-15(18)22)20-9-5-8-19(14(20)16-12)10-6-3-2-4-7-10/h10H,2-9H2,1H3,(H,17,21,22)
• InChI Key： MZQHGEGDEQFHJL-UHFFFAOYSA-N
• SMILES： N12CCCN(C3CCCCC3)C1=NC1=C2C(=O)NC(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 9-cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

9-Cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 714247-99-1): A Comprehensive Overview

9-Cyclohexyl-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione, a compound with CAS No. 714247-99-1, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of purine derivatives and exhibits a unique structural arrangement that makes it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

The molecular structure of pyrimido[1,2-g]purine derivatives is characterized by a fused bicyclic system comprising a purine ring and a pyrimidine ring. The presence of the cyclohexyl group at the 9-position and the methyl group at the 1-position introduces steric and electronic effects that influence the compound's physical properties and biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing the bioavailability and pharmacokinetic profiles of purine-based drugs.

One of the most intriguing aspects of CAS No. 714247-99-1 is its potential as a lead compound in anti-cancer drug development. Researchers have reported that certain purine derivatives exhibit selective cytotoxicity against cancer cells by targeting key enzymes involved in nucleotide biosynthesis. The cyclohexyl substituent in this compound has been shown to improve membrane permeability, thereby enhancing its ability to penetrate cellular barriers and exert its therapeutic effects.

Moreover, pyrimido[1,2-g]purine derivatives have been explored for their role in inhibiting specific protein kinases associated with oncogenesis. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of such compounds to kinase targets with high accuracy. These findings underscore the importance of CAS No. 714247-99-1 as a potential candidate for rational drug design.

In addition to its therapeutic applications, CAS No. 714247-99-1 has also been studied for its role in nucleic acid chemistry. The compound's ability to form stable complexes with DNA and RNA molecules has led to investigations into its potential use as a molecular probe for studying nucleic acid interactions. This property could pave the way for innovative applications in diagnostics and gene therapy.

The synthesis of CAS No. 714247-99-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels while minimizing environmental impact. These efforts reflect the growing emphasis on sustainable practices in chemical synthesis.

From an analytical standpoint, pyrimido[1,2-g]purine derivatives like CAS No. 714247-99-1 are often characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into the compound's molecular structure and stability under various conditions.

Looking ahead, ongoing research into CAS No. 714247-99-1 is expected to uncover new insights into its biological mechanisms and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into clinically relevant treatments for various diseases.

In conclusion, CAS No. 714247-99-1 (9-cyclohexyl-1-methyl-pyrimido[1